(2S)-1-[(2S)-3-Acetylsulfanyl-2-methylpropanoyl]pyrrolidine-2-carboxylate
(2S)-1-[(2S)-3-Acetylsulfanyl-2-methylpropanoyl]pyrrolidine-2-carboxylate
Brand Name:
Vulcanchem
CAS No.:
64838-55-7
VCID:
VC0121658
InChI:
InChI=1S/C11H17NO4S.H2O/c1-7(6-17-8(2)13)10(14)12-5-3-4-9(12)11(15)16;/h7,9H,3-6H2,1-2H3,(H,15,16);1H2/t7-,9+;/m1./s1
SMILES:
CC(CSC(=O)C)C(=O)N1CCCC1C(=O)O.O
Molecular Formula:
C11H16NO4S-
Molecular Weight:
277.34 g/mol
(2S)-1-[(2S)-3-Acetylsulfanyl-2-methylpropanoyl]pyrrolidine-2-carboxylate
CAS No.: 64838-55-7
Reference Standards
VCID: VC0121658
Molecular Formula: C11H16NO4S-
Molecular Weight: 277.34 g/mol
CAS No. | 64838-55-7 |
---|---|
Product Name | (2S)-1-[(2S)-3-Acetylsulfanyl-2-methylpropanoyl]pyrrolidine-2-carboxylate |
Molecular Formula | C11H16NO4S- |
Molecular Weight | 277.34 g/mol |
IUPAC Name | (2S)-1-[(2S)-3-acetylsulfanyl-2-methylpropanoyl]pyrrolidine-2-carboxylic acid;hydrate |
Standard InChI | InChI=1S/C11H17NO4S.H2O/c1-7(6-17-8(2)13)10(14)12-5-3-4-9(12)11(15)16;/h7,9H,3-6H2,1-2H3,(H,15,16);1H2/t7-,9+;/m1./s1 |
Standard InChIKey | ZNQRGUYIKSRYCI-APPZFPTMSA-N |
Isomeric SMILES | C[C@H](CSC(=O)C)C(=O)N1CCC[C@H]1C(=O)O.O |
SMILES | CC(CSC(=O)C)C(=O)N1CCCC1C(=O)O.O |
Canonical SMILES | CC(CSC(=O)C)C(=O)N1CCCC1C(=O)O.O |
Synonyms | DU 1163; S-Acetylcaptopril Hydrate; (S)-1-[3-(Acetylthio)-2-methyl-1-oxopropyl]-L-proline Hydrate; (S,S)-1-(D-3-Acetylthio-2-methylpropanoyl)-L-proline Hydrate; |
PubChem Compound | 16213139 |
Last Modified | Nov 11 2021 |
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